Cas no 169674-35-5 (5,6-Difluoro-1H-indole-2-carboxylic acid)

• Product Name: 5,6-Difluoro-1H-indole-2-carboxylic acid
• CAS No: 169674-35-5
• MF: C₉H₅F₂NO₂
• MW: 197.138309240341
• MDL: MFCD01863160
• CID: 65837
• PubChem ID: 18986251
• Update Time: 2025-10-31

5,6-Difluoro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Difluoro-1H-indole-2-carboxylic acid
• 5,6-Difluoroindole-2-carboxylic acid
• 5,6-difluoro-1H-indole-2-carboxylic acid;5,6-Difluoroindole-2-carboxylic acid
• 1H-Indole-2-carboxylicacid, 5,6-difluoro-
• AM20030134
• 169674-35-5
• XBVUJSXNSDFADV-UHFFFAOYSA-N
• FT-0643624
• GS-6226
• AKOS006345773
• A3746
• CS-0157280
• 5,6-Difluoro-1H-indole-2-carboxylicacid
• DTXSID90597136
• BCP23365
• Q-103544
• SCHEMBL1822934
• AC-9835
• MFCD01863160
• EN300-2848087
• A839069
• 5,6-bis(fluoranyl)-1H-indole-2-carboxylic acid
• SB15291
• Z1201621474
• 5,6-DIFLUOROINDOLE-2-CARBOXYLIC ACID, 98+%
• SY035515
• DB-017796

• MDL： MFCD01863160
• Inchi： 1S/C9H5F2NO2/c10-5-1-4-2-8(9(13)14)12-7(4)3-6(5)11/h1-3,12H,(H,13,14)
• InChI Key： XBVUJSXNSDFADV-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C=C(C(=O)O)NC=2C=1)F

Computed Properties

• Exact Mass: 197.02900
• Monoisotopic Mass: 197.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.436
• Melting Point: 296-306°C
• Boiling Point: 299.8℃ at 760 mmHg
• Flash Point: 135.1°C
• Refractive Index: 1.657
• PSA: 53.09000
• LogP: 2.14430
• Sensitiveness: Light Sensitive

5,6-Difluoro-1H-indole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 5,6-Difluoro-1H-indole-2-carboxylic acid

Research Brief on 5,6-Difluoro-1H-indole-2-carboxylic acid (CAS: 169674-35-5): Recent Advances and Applications

5,6-Difluoro-1H-indole-2-carboxylic acid (CAS: 169674-35-5) is a fluorinated indole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its potential in modulating specific enzymatic pathways, making it a valuable scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 5,6-Difluoro-1H-indole-2-carboxylic acid as a building block for novel JAK (Janus kinase) inhibitors. The research demonstrated that fluorination at the 5,6-positions significantly enhanced the compound's binding affinity to JAK2, a target implicated in autoimmune diseases and certain cancers. The study utilized X-ray crystallography to elucidate the structural basis of this interaction, providing insights for further optimization.

In addition to its role in kinase inhibition, recent work has investigated the compound's utility in PET (positron emission tomography) tracer development. A team at MIT reported the synthesis of a fluorine-18 labeled analog of 5,6-Difluoro-1H-indole-2-carboxylic acid for imaging studies of neuroinflammation. The tracer exhibited excellent blood-brain barrier penetration and selective binding to activated microglia, suggesting potential applications in neurodegenerative disease diagnostics.

From a synthetic chemistry perspective, advances in the preparation of 5,6-Difluoro-1H-indole-2-carboxylic acid have been reported. A 2024 paper in Organic Process Research & Development described a scalable, continuous-flow synthesis route that improved yield (82%) and reduced waste generation compared to traditional batch methods. This development addresses previous challenges in large-scale production of this valuable intermediate.

The safety profile of 5,6-Difluoro-1H-indole-2-carboxylic acid has also been recently characterized through comprehensive toxicological studies. Data from in vitro and in vivo models indicate favorable metabolic stability and low cytotoxicity at therapeutic concentrations, supporting its continued development as a pharmaceutical intermediate.

Looking forward, several pharmaceutical companies have included derivatives of 5,6-Difluoro-1H-indole-2-carboxylic acid in their preclinical pipelines, particularly for inflammatory bowel disease and myeloproliferative disorders. The unique electronic properties imparted by the difluoro substitution continue to make this scaffold attractive for medicinal chemistry applications.